N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]benzamide
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Overview
Description
N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]benzamide is a useful research compound. Its molecular formula is C23H23N7O2S3 and its molecular weight is 525.66. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activities
- Research has demonstrated the potential of derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, including those similar to the mentioned compound, in exhibiting significant antimicrobial and antifungal activities. These compounds have been tested for sensitivity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. One such study identified a compound with high antimicrobial activity, underscoring the promise of further exploration in this area (Sych et al., 2019).
Larvicidal Activities
- Another study focused on novel triazinone derivatives related to the structure of interest, highlighting their potential in controlling mosquito populations through larvicidal activities. These compounds were synthesized and evaluated for their ability to inhibit the growth of bacterial and fungal pathogens, as well as their potency in mosquito larvicidal activity (Kumara et al., 2015).
Anticancer Evaluation
- A series of novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups have been synthesized and evaluated for their in vitro anticancer activity against a panel of human cancer cell lines. These studies revealed that many synthesized compounds exhibited promising anticancer activities, with some showing comparable or superior activity to standard drugs (Tiwari et al., 2017).
Fungicidal Activities
- The synthesis and pharmacological properties of heterocyclic compounds, including derivatives similar to the compound of interest, have been explored, revealing fungicidal activities against various fungi. This suggests the potential application of these compounds in agricultural fungicides or as part of strategies to combat fungal infections (El-Telbani et al., 2007).
Molecular Docking Studies for COVID-19
- The reactivity investigation of sulfonamide derivatives has led to the identification of compounds with potential as COVID-19 therapeutics. Through computational calculations and molecular docking studies, certain sulfonamides have been evaluated for their binding affinity to key proteins associated with SARS-CoV-2, indicating their potential use in the treatment of COVID-19 (Fahim & Ismael, 2021).
Mechanism of Action
Properties
IUPAC Name |
N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N7O2S3/c1-3-33-23-29-27-21(35-23)25-19(31)14-34-22-28-26-18(30(22)17-11-7-8-15(2)12-17)13-24-20(32)16-9-5-4-6-10-16/h4-12H,3,13-14H2,1-2H3,(H,24,32)(H,25,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWVVLZUGESLIMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)CSC2=NN=C(N2C3=CC=CC(=C3)C)CNC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N7O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
525.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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